Cas no 1361727-66-3 (3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361727-66-3
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912961
• Update Time: 2025-05-20

3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-8-2-1-3-9(15)13(8)12-5-4-10(17)11(18-12)6-7-16/h1-5H,6,17H2
• InChI Key： VYCTVVVHARGJLX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=C(CC#N)N=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile

Comprehensive Guide to 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361727-66-3): Properties, Applications, and Market Insights

3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361727-66-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an amino group, a dichlorophenyl moiety, and an acetonitrile substituent, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals are increasingly interested in this compound due to its structural complexity and potential applications in drug discovery.

The molecular structure of 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile contributes to its distinctive chemical properties. With a molecular formula of C₁₃H₉Cl₂N₃, this compound exhibits moderate polarity, which influences its solubility in organic solvents. The presence of both electron-donating (amino group) and electron-withdrawing (dichlorophenyl and nitrile) groups creates an interesting electronic profile that researchers can exploit for various synthetic applications. Recent studies have focused on its potential as a building block for kinase inhibitors and other therapeutic agents.

In pharmaceutical research, 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile has gained attention as a precursor for developing novel small molecule drugs. Its structural features make it particularly valuable for creating compounds targeting inflammatory pathways and metabolic disorders. Many researchers are investigating its potential in cancer drug discovery, as the pyridine core is a common pharmacophore in many FDA-approved oncology treatments. The compound's versatility also extends to materials science, where it may serve as a ligand for metal-organic frameworks (MOFs) with potential applications in catalysis and sensing.

The synthesis of 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches often employ transition metal-catalyzed coupling reactions to construct the pyridine ring system, followed by selective functionalization. Recent advancements in flow chemistry have enabled more efficient production of such complex heterocycles, addressing growing demand from the pharmaceutical sector.

Market analysis indicates increasing interest in 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile from contract research organizations and specialty chemical suppliers. The compound's CAS No. 1361727-66-3 has appeared in more patent applications in recent years, particularly in areas related to precision medicine and targeted therapies. As the pharmaceutical industry continues to explore novel chemical entities for addressing unmet medical needs, demand for such specialized intermediates is expected to grow steadily.

Quality control for 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light to maintain stability over extended periods.

From an environmental perspective, responsible handling of 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile follows standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment should be used when working with this chemical. Disposal should comply with local regulations for organic compounds containing nitrogen and chlorine.

Future research directions for 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile may explore its potential in emerging fields such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's ability to serve as a versatile scaffold makes it particularly interesting for these innovative therapeutic approaches. Additionally, computational chemistry studies could further elucidate its molecular interactions and help design more potent derivatives.

For researchers seeking high purity 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile, several specialty chemical suppliers offer the compound in various quantities. When sourcing this material, it's important to verify certificates of analysis and consider suppliers with expertise in pharmaceutical intermediates. The growing importance of such building blocks in drug discovery underscores the need for reliable supply chains and consistent quality standards.

In conclusion, 3-Amino-6-(2,6-dichlorophenyl)pyridine-2-acetonitrile (CAS No. 1361727-66-3) represents an important chemical entity with broad potential in medicinal chemistry and materials science. Its unique structural features continue to inspire innovative applications across multiple scientific disciplines. As research into targeted therapies advances, this compound and its derivatives will likely play an increasingly significant role in the development of next-generation pharmaceutical agents.